Cas no 333761-24-3 (<br>5-(4-Fluoro-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxyli c acid ethyl ester)

• Product Name: <br>5-(4-Fluoro-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxyli c acid ethyl ester
• CAS No: 333761-24-3
• MF: C₁₆H₁₁F₄N₃O₂
• MW: 353.271057367325
• CID: 3056643
• PubChem ID: 1110971
• Update Time: 2025-08-05

<br>5-(4-Fluoro-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxyli c acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• <br>5-(4-Fluoro-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxyli c acid ethyl ester
• STK376855
• ethyl 5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• ethyl5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• AKOS000560823
• 333761-24-3
• AG-219/11640060

• Inchi： 1S/C16H11F4N3O2/c1-2-25-15(24)11-8-21-23-13(16(18,19)20)7-12(22-14(11)23)9-3-5-10(17)6-4-9/h3-8H,2H2,1H3
• InChI Key： UKXFVMDWBFHVFF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC(=CC=2)F)=NC2=C(C(=O)OCC)C=NN21)(F)F

Computed Properties

• Exact Mass: 353.07873925Da
• Monoisotopic Mass: 353.07873925Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.5Ų

Additional information on <br>5-(4-Fluoro-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxyli c acid ethyl ester

Introduction to 5-(4-Fluoro-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester (CAS No. 333761-24-3)

The compound 5-(4-Fluoro-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester (CAS No. 333761-24-3) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and development of novel bioactive molecules. This heterocyclic compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a structural motif widely recognized for its pharmacological potential. The presence of both fluoro and trifluoromethyl substituents in its molecular structure enhances its metabolic stability and binding affinity, making it a promising candidate for further medicinal chemistry investigations.

Recent studies have highlighted the importance of 5-(4-Fluoro-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester in the development of inhibitors targeting various biological pathways. Its unique structural features have been exploited to design molecules with potential applications in oncology, immunology, and anti-inflammatory therapies. The fluoro group, in particular, has been shown to modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets. This has led to a growing interest in its derivatives as lead compounds for drug discovery programs.

The trifluoromethyl group is another key feature that contributes to the pharmacological properties of this compound. It is well-documented that trifluoromethyl-substituted compounds often exhibit improved pharmacokinetic profiles due to their increased lipophilicity and resistance to metabolic degradation. These attributes are particularly valuable in the context of drug development, where optimizing bioavailability and duration of action are critical. The combination of these two substituents in 5-(4-Fluoro-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester suggests a high potential for developing next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that showcase the versatility of modern synthetic methodologies. The ethyl ester moiety at the 3-position provides a handle for further functionalization, allowing chemists to explore various derivatives with tailored biological activities. This flexibility has been leveraged in several research groups to generate libraries of related compounds for high-throughput screening.

In terms of biological activity, preliminary studies have indicated that derivatives of 5-(4-Fluoro-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in disease pathways related to cancer and inflammation. The pyrazolo[1,5-a]pyrimidine core is known to interact with ATP-binding sites in these enzymes, making it an attractive scaffold for designing small-molecule inhibitors. The specific substitution pattern in this compound further fine-tunes its binding properties, enhancing its selectivity and potency.

The impact of fluorine substitution on drug design cannot be overstated. Fluorine atoms can significantly alter the pharmacokinetic behavior of molecules by influencing solubility, permeability, and metabolic stability. In addition, fluorine can participate in specific interactions with biological targets through dipole interactions and hydrogen bonding. These effects have been harnessed by medicinal chemists to develop drugs with improved efficacy and reduced side effects. The presence of a fluoro group in 5-(4-Fluoro-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester underscores its potential as a pharmacophore in future drug development efforts.

Moreover, the trifluoromethyl group not only enhances lipophilicity but also contributes to the overall electronic distribution of the molecule. This can be exploited to modulate receptor binding affinities and allosteric interactions. For instance, trifluoromethyl-substituted compounds often exhibit longer half-lives due to their resistance to enzymatic degradation by cytochrome P450 enzymes. This metabolic stability is crucial for achieving sustained therapeutic effects without frequent dosing.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have been used to predict binding modes and interaction energies with potential biological targets. These simulations provide valuable insights into how structural modifications can be made to optimize potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

The synthesis of 5-(4-Fluoro-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester involves several key steps that highlight modern synthetic strategies. One common approach starts with the condensation of appropriately substituted pyrazolones with trifluoromethylation reagents under controlled conditions. Subsequent functionalization at the 4-position introduces the fluoro group via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Finally, esterification at the 3-position completes the molecular architecture while providing a site for further derivatization.

The versatility of this scaffold has been demonstrated by several research groups who have explored its derivatives for various therapeutic applications. For example, modifications at different positions on the pyrazolo[1,5-a]pyrimidine core have led to compounds with enhanced activity against specific kinases involved in cancer progression. These derivatives have shown promise in preclinical studies and are being evaluated further for their potential as therapeutic agents.

The role of fluorine chemistry in medicinal drug development continues to expand as new synthetic methods are developed and our understanding of fluorinated molecules improves. Techniques such as fluorous chemistry allow for efficient separation and purification of fluorinated compounds without extensive chromatography runs—a significant advantage from both economic and environmental perspectives.

In conclusion,5-(4-Fluoro-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester (CAS No. 333761-24-3) represents an exciting opportunity for researchers working at the intersection of pharmaceutical chemistry and biology. Its unique structural features make it an ideal candidate for further exploration as a lead compound or building block for novel therapeutics targeting various diseases including cancer immunotherapy fields . As our understanding grows ,it is likely that this compound will continue play an important role future drug discovery efforts .